Cas no 24020-66-4 (Pyridinium,1-(2-sulfoethyl)-, inner salt)
24020-66-4 structure
Product Name:Pyridinium,1-(2-sulfoethyl)-, inner salt
CAS No:24020-66-4
MF:C7H9NO3S
MW:187.216260671616
CID:277127
PubChem ID:90342
Update Time:2025-04-19
Pyridinium,1-(2-sulfoethyl)-, inner salt Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium,1-(2-sulfoethyl)-, inner salt
- 2-pyridin-1-ium-1-ylethanesulfonate
- 1-(2-Sulfo-aethyl)-pyridinium-betain
- 1-(2-sulfo-ethyl)-pyridinium betaine
- 1-(2-SULFONATOETHYL)PYRIDINIUM
- 1-(2-Sulphonatoethyl)pyridinium
- 2-(pyridinium-1-yl)ethanesulfonate
- EINECS 245-989-1
- n-propane sulfonic acid pyridinium
- pyridinebetaine B
- DTXSID40178757
- NS00051390
- SCHEMBL2579375
- 24020-66-4
-
- Inchi： 1S/C7H9NO3S/c9-12(10,11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
- InChI Key： WXNLLEDALLWEDJ-UHFFFAOYSA-N
- SMILES： S(CC[N+]1C=CC=CC=1)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 187.03000
- Monoisotopic Mass: 187.030314
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.5
- XLogP3: -0.3
Experimental Properties
- Melting Point: 260 °C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 69.46000
- LogP: 0.60010
Pyridinium,1-(2-sulfoethyl)-, inner salt Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyridinium,1-(2-sulfoethyl)-, inner salt Related Literature
-
Mei-Jun Chu,Meng Li,He Ma,Ping-Lin Li,Guo-Qiang Li RSC Adv. 2022 12 7789
-
D. John Faulkner Nat. Prod. Rep. 2000 17 7
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